Cas no 1370333-86-0 (tert-butyl 2-(2-amino-1-hydroxyethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-amino-1-hydroxyethyl)pyrrolidine-1-carboxylate
• CAS No: 1370333-86-0
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 4591740
• PubChem ID: 83487205
• Update Time: 2025-06-12

tert-butyl 2-(2-amino-1-hydroxyethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(2-Amino-1-hydroxy-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• Tert-butyl 2-(2-amino-1-hydroxyethyl)pyrrolidine-1-carboxylate
• tert-butyl 2-(2-amino-1-hydroxyethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(15)13-6-4-5-8(13)9(14)7-12/h8-9,14H,4-7,12H2,1-3H3
• InChI Key： CHAFLJGPCPPQJN-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1C(O)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 2-(2-amino-1-hydroxyethyl)pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(2-amino-1-hydroxyethyl)pyrrolidine-1-carboxylate (CAS No. 1370333-86-0)

tert-butyl 2-(2-amino-1-hydroxyethyl)pyrrolidine-1-carboxylate (CAS No. 1370333-86-0) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of pyrrolidine derivatives, which are increasingly gaining attention due to their versatile applications in drug discovery and development. The presence of both amino and hydroxyethyl functional groups makes it a valuable intermediate for constructing complex molecules, particularly in the synthesis of bioactive compounds targeting neurological and metabolic disorders.

In recent years, the demand for pyrrolidine-based intermediates like tert-butyl 2-(2-amino-1-hydroxyethyl)pyrrolidine-1-carboxylate has surged, driven by advancements in small-molecule therapeutics and peptide mimetics. Researchers are particularly interested in its role as a chiral building block, which is critical for developing enantioselective drugs. The compound's tert-butyloxycarbonyl (Boc) protecting group further enhances its utility in multi-step synthetic routes, ensuring stability during reactions while allowing selective deprotection when needed.

The synthesis of tert-butyl 2-(2-amino-1-hydroxyethyl)pyrrolidine-1-carboxylate typically involves stereoselective reactions, a hot topic in modern organic chemistry. With the rise of green chemistry and sustainable practices, scientists are exploring eco-friendly catalytic methods to produce such intermediates with higher yields and lower environmental impact. This aligns with the growing focus on ESG (Environmental, Social, and Governance) principles in the chemical industry, where efficiency and sustainability are paramount.

From a pharmacological perspective, derivatives of 1370333-86-0 have shown promise in modulating G-protein-coupled receptors (GPCRs), a key area of interest for treating conditions like diabetes and cardiovascular diseases. Its structural features also make it a candidate for central nervous system (CNS) drug development, addressing unmet medical needs in neurodegenerative diseases such as Alzheimer's and Parkinson's. These applications are frequently searched in academic and industrial databases, reflecting the compound's relevance in cutting-edge research.

In the context of AI-driven drug discovery, tert-butyl 2-(2-amino-1-hydroxyethyl)pyrrolidine-1-carboxylate serves as a valuable data point for machine learning models predicting molecular properties. The integration of cheminformatics and computational chemistry tools has accelerated the identification of novel analogs, reducing time-to-market for new therapeutics. This synergy between experimental and computational approaches is a trending topic in scientific forums and publications.

Quality control and analytical characterization of CAS No. 1370333-86-0 are critical for ensuring reproducibility in research. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify purity and structural integrity. These methods are frequently discussed in online platforms, as researchers seek optimized protocols for handling sensitive intermediates.

As the pharmaceutical industry shifts toward personalized medicine, the role of tailored intermediates like tert-butyl 2-(2-amino-1-hydroxyethyl)pyrrolidine-1-carboxylate becomes even more significant. Its adaptability in creating patient-specific therapies positions it as a cornerstone in next-generation drug development. This aligns with the broader trend of precision healthcare, a highly searched topic across medical and chemical domains.

In summary, tert-butyl 2-(2-amino-1-hydroxyethyl)pyrrolidine-1-carboxylate (CAS No. 1370333-86-0) represents a critical tool in modern synthetic and medicinal chemistry. Its multifaceted applications, from GPCR modulation to AI-assisted drug design, underscore its importance in addressing global health challenges. With ongoing innovations in synthetic methodologies and analytical technologies, this compound is poised to remain at the forefront of scientific advancement.